Cas no 921835-68-9 (N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 921835-68-9
• MF: C₂₀H₁₈BrN₃O₃S
• MW: 460.344222545624
• CID: 6293390
• PubChem ID: 27476615
• Update Time: 2025-10-30

N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• N-(4-(2-((4-bromo-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
• N-(4-{[(4-bromo-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• F2202-0424
• 921835-68-9
• N-[4-[2-(4-bromo-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• AKOS004951553

• Inchi： 1S/C20H18BrN3O3S/c1-12-9-14(21)5-8-17(12)23-18(25)10-15-11-28-20(22-15)24-19(26)13-3-6-16(27-2)7-4-13/h3-9,11H,10H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key： ZNGYQGOFXSISHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(CC1=CSC(NC(C2C=CC(=CC=2)OC)=O)=N1)=O

Computed Properties

• Exact Mass: 459.02523g/mol
• Monoisotopic Mass: 459.02523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

Compound CAS No 921835-68-9: A Comprehensive Overview

The compound with CAS No 921835-68-9, known as N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzamides and features a unique structure that combines a 1,3-thiazole ring with a substituted phenyl group. The presence of bromine and methoxy groups further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of compounds like N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide in drug discovery and development. The 1,3-thiazole ring is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Researchers have demonstrated that this compound exhibits promising bioactivity in assays targeting enzyme inhibition and receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound shows selective inhibition of certain kinases, making it a potential candidate for anti-cancer therapies.

In addition to its pharmacological applications, N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide has also garnered attention in the field of materials science. The bromine substituent and the methoxy group contribute to its electronic properties, making it suitable for use in organic electronics. Recent advancements in the synthesis of conductive polymers have incorporated similar structures to enhance charge transport properties. This compound serves as a valuable building block for designing advanced materials with tailored electronic characteristics.

The synthesis of N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide involves a multi-step process that combines principles from both organic and heterocyclic chemistry. Key steps include the formation of the 1,3-thiazole ring through cyclization reactions and subsequent functionalization with the benzamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

From an environmental perspective, understanding the degradation pathways of N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is crucial for assessing its environmental impact. Studies have shown that this compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable synthetic strategies and minimizing ecological footprint.

In conclusion, N-(4-{(4-bromo-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to unravel its potential, this compound is poised to play a pivotal role in advancing scientific innovation.